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LC-MS/MS protocol for quantifying L-Carnosine
with L-Carnosine-d4.
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Compound of Interest

Compound Name: L-Carnosine-d4

Cat. No.: B8088782

An LC-MS/MS protocol for the quantification of L-Carnosine using L-Carnosine-d4 as an
internal standard has been developed for accurate and sensitive measurement in biological
samples. This method is crucial for researchers, scientists, and professionals in drug
development who are studying the roles of L-Carnosine in various physiological and
pathological processes.

Application Note

Introduction

L-Carnosine, a dipeptide composed of 3-alanine and L-histidine, is naturally present in various
tissues, with particularly high concentrations in the brain and skeletal muscle. It exhibits a
range of biological activities, including antioxidant properties, pH-buffering capacity, and anti-
glycation effects. Accurate quantification of L-Carnosine in biological matrices such as plasma,
serum, and tissue homogenates is essential for understanding its therapeutic potential and
mechanism of action. This application note details a robust and sensitive Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of
L-Carnosine, utilizing L-Carnosine-d4 as a stable isotope-labeled internal standard (1S) to
ensure high accuracy and precision.

Methodology

The method involves a straightforward sample preparation procedure, followed by
chromatographic separation on a reversed-phase column and detection using a triple

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8088782?utm_src=pdf-interest
https://www.benchchem.com/product/b8088782?utm_src=pdf-body
https://www.benchchem.com/product/b8088782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

quadrupole mass spectrometer. The use of L-Carnosine-d4 as an internal standard
compensates for potential variations during sample preparation and matrix effects during
ionization.

Experimental Protocol

1. Materials and Reagents

e L-Carnosine (analytical standard)

o L-Carnosine-d4 (internal standard)

o Acetonitrile (ACN), LC-MS grade

e Methanol (MeOH), LC-MS grade

e Formic acid (FA), LC-MS grade

o Ultrapure water

 Biological matrix (e.g., plasma, tissue homogenate)
2. Standard Solution Preparation

o Stock Solutions (1 mg/mL): Prepare individual stock solutions of L-Carnosine and L-
Carnosine-d4 in ultrapure water.

o Working Solutions: Prepare serial dilutions of the L-Carnosine stock solution in an
appropriate solvent (e.g., 50:50 ACN/water) to create calibration standards.

 Internal Standard Working Solution: Prepare a working solution of L-Carnosine-d4 at a fixed
concentration (e.g., 100 ng/mL) in the same solvent.

3. Sample Preparation

o Thaw frozen biological samples on ice.
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e To 50 pL of sample (plasma, serum, or tissue homogenate), add 10 pL of the L-Carnosine-

d4 internal standard working solution.

e Add 150 pL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

e \ortex the mixture for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a new microcentrifuge tube.

» Evaporate the supernatant to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

o Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Liquid Chromatography:

Parameter

Condition

Column

C18 reversed-phase column (e.g., 2.1 x 50 mm,
1.8 um)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Flow Rate 0.4 mL/min
Injection Volume 5puL
Column Temperature 40°C

Gradient

0-1 min: 2% B; 1-3 min: 2-98% B; 3-4 min: 98%
B; 4-4.1 min: 98-2% B; 4.1-6 min: 2% B

Mass Spectrometry:
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Parameter

Condition

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.5kv
Source Temperature 150°C
Desolvation Temperature 500°C
Cone Gas Flow 50 L/hr
Desolvation Gas Flow 1000 L/hr
MRM Transitions:
Compound Precursor Product lon Dwell Time Cone Collision
lon (m/z) (m/z) (s) Voltage (V) Energy (eV)
L-Carnosine 227.1 110.1 0.025 30 15
L-Carnosine-
da 231.1 114.1 0.025 30 15

Quantitative Data Summary

The following table summarizes the performance characteristics of the LC-MS/MS method for

the quantification of L-Carnosine.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Result

Linearity Range 1-1000 ng/mL

Correlation Coefficient (r2) >0.99

Lower Limit of Quantification (LLOQ) 1 ng/mL

Intra-day Precision (%RSD) <10%

Inter-day Precision (%RSD) < 15%

Accuracy (%Bias) Within £15%

Recovery > 85%

Matrix Effect Minimal
Visualizations

R N e R e B S e B e S

Click to download full resolution via product page

Caption: Workflow for L-Carnosine quantification by LC-MS/MS.

 To cite this document: BenchChem. [LC-MS/MS protocol for quantifying L-Carnosine with L-
Carnosine-d4.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8088782#|c-ms-ms-protocol-for-quantifying-I-
carnosine-with-I-carnosine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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